OCT1 Inhibition vs. Class Baseline
The target compound was tested against human organic cation transporter 1 (OCT1/SLC22A1) expressed in HEK293 cells, yielding an IC50 of 138 μM (1.38 × 10⁵ nM) for inhibition of ASP⁺ substrate uptake [1]. This represents a relatively weak OCT1 interaction, placing the compound in a low-risk category for unintended hepatic transporter-mediated drug–drug interactions. Within the sulfonamide-thiazole class, OCT1 inhibition data are sparse; however, structurally related benzenesulfonamides have shown a range of transporter inhibition potencies spanning from sub-micromolar to >100 μM, indicating that even modest structural changes can shift transporter liability by two or more orders of magnitude [2].
| Evidence Dimension | OCT1 transporter inhibition (IC50) |
|---|---|
| Target Compound Data | IC50 = 138 μM (1.38 × 10⁵ nM) |
| Comparator Or Baseline | Class-level baseline: structurally related sulfonamide transporter inhibitors range from <1 μM to >100 μM IC50 (no direct comparator with matched assay available) |
| Quantified Difference | ≥2 orders of magnitude window across the class; target compound falls in the weak-inhibition range |
| Conditions | Human OCT1 expressed in HEK293 cells; ASP⁺ substrate uptake assay; microplate reader-based detection |
Why This Matters
For procurement decisions in ADME/Tox screening cascades, a measured OCT1 IC50 of 138 μM indicates minimal transporter-mediated interference at physiologically relevant concentrations, which is a quantifiable differentiator when selecting among sulfonamide-thiazole analogs for drug metabolism and pharmacokinetic (DMPK) profiling panels.
- [1] BindingDB Entry: Monomer ID 50241341. IC50 = 1.38E+5 nM. Inhibition of human OCT1 expressed in HEK293 cells assessed as reduction in ASP+ substrate uptake. Accessed 2026. View Source
- [2] Giacomini, K.M. et al. Membrane transporters in drug development. Nature Reviews Drug Discovery, 2010, 9(3), 215–236. (Class-level context for OCT1 inhibition relevance.) View Source
